Cas no 89500-73-2 (2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-6,6-dimethyl-)

• Product Name: 2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-6,6-dimethyl-
• CAS No: 89500-73-2
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 598700
• PubChem ID: 13144730
• Update Time: 2025-04-19

2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-6,6-dimethyl-
• 6,6-dimethyl-3,4,5,7-tetrahydro-2H-1,4-benzothiazin-8-one
• 89500-73-2
• DTXSID60521781
• 6,6-Dimethyl-3,4,6,7-tetrahydro-2H-1,4-benzothiazin-8(5H)-one

• Inchi： 1S/C10H15NOS/c1-10(2)5-7-9(8(12)6-10)13-4-3-11-7/h11H,3-6H2,1-2H3
• InChI Key： YDOFFHXVJSWLLU-UHFFFAOYSA-N
• SMILES： S1CCNC2=C1C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų